![molecular formula C19H21N3O2S2 B6459774 N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide CAS No. 2549064-49-3](/img/structure/B6459774.png)
N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a benzothiazole, a pyrrolidine, and a sulfonamide. The benzothiazole group is a bicyclic compound consisting of a benzene ring fused to a thiazole ring. The pyrrolidine is a five-membered ring with four carbon atoms and one nitrogen atom. The sulfonamide group consists of a sulfur atom doubly bonded to an oxygen atom and singly bonded to a nitrogen atom, which in turn is bonded to two hydrogen atoms or organic groups .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and pyrrolidine rings are likely to be planar, while the sulfonamide group could adopt different conformations depending on the specific arrangement of its atoms .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The benzothiazole and pyrrolidine rings might participate in electrophilic aromatic substitution reactions, while the sulfonamide group could act as a nucleophile or base .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules .Scientific Research Applications
Anti-Tubercular Activity
BTMPS has been investigated for its potential as an anti-tubercular agent. Recent synthetic developments have led to the creation of benzothiazole-based compounds with inhibitory activity against Mycobacterium tuberculosis. These molecules were compared with standard reference drugs, and the newly synthesized derivatives demonstrated promising inhibition potency . Researchers have also explored the structure-activity relationships of these compounds and conducted molecular docking studies to identify potent inhibitors targeting the DprE1 enzyme.
Metal Extraction Ligands
Beyond its antimicrobial properties, BTMPS has been studied as a ligand for metal extraction. Patents and articles have reported its potential in this field . The compound’s unique structure may allow it to form stable complexes with metal ions, making it relevant for applications in metal separation and purification processes.
Optical Materials
Researchers have investigated benzothiazole derivatives, including BTMPS, for their optical properties. These compounds exhibit fluorescence and absorption characteristics, making them interesting candidates for optical materials such as sensors, imaging agents, and light-emitting devices .
Biological Uses
BTMPS has shown promise in various biological contexts:
- Anticancer Activity : Benzothiazole derivatives, including BTMPS, have been explored as potential anticancer agents . Their mechanisms of action and specific targets warrant further investigation.
- Anti-Inflammatory Properties : Some benzothiazoles exhibit anti-inflammatory effects . BTMPS may contribute to modulating inflammatory pathways.
- Antiviral Agents : While not directly studied for antiviral activity, benzothiazoles have been investigated as HIV protease inhibitors . Further exploration of BTMPS in this context could be valuable.
Other Applications
Safety and Hazards
Mechanism of Action
Target of Action
Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . Therefore, the targets can vary depending on the specific biological activity.
Mode of Action
Benzothiazole derivatives have been shown to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the target and the biological activity.
Biochemical Pathways
Benzothiazole derivatives have been associated with various biological activities, suggesting that they may affect a range of biochemical pathways .
Pharmacokinetics
An admet calculation showed a favourable pharmacokinetic profile for synthesized benzothiazole derivatives .
Result of Action
Benzothiazole derivatives have been associated with various biological activities, suggesting that they may have a range of molecular and cellular effects .
properties
IUPAC Name |
N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S2/c1-21(26(23,24)14-15-7-3-2-4-8-15)16-11-12-22(13-16)19-20-17-9-5-6-10-18(17)25-19/h2-10,16H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZESTZZURMXROB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCN(C1)C2=NC3=CC=CC=C3S2)S(=O)(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.